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Compound of Interest

Compound Name: Flumetover

Cat. No.: B136616

Initial searches for the therapeutic targets of "Flumetover" have revealed that this compound is
not a therapeutic drug for human or animal use. Instead, Flumetover is identified as a
synthetic fungicide employed in agricultural settings. This guide serves to clarify the nature of
Flumetover and to address the initial query regarding its potential therapeutic applications.

Flumetover is chemically classified as a benzamide derivative with the systematic name N-
ethyl-3',4’-dimethoxy-N-methyl-5-(trifluoromethyl)biphenyl-2-carboxamide[1][2][3][4]. Its primary
application is in the control of fungal pathogens that affect various crops[1]. The compound has
demonstrated efficacy against common foliar diseases such as powdery mildew, grey mould,
and white mould[1].

Given that Flumetover is an agrochemical, the concept of "therapeutic targets"” in the context
of human or animal medicine is not applicable. The request for an in-depth technical guide on
its therapeutic targets, including data presentation, experimental protocols, and signaling
pathway diagrams for a scientific audience in drug development, is based on a
misunderstanding of the compound's function.

There are no known therapeutic targets of Flumetover in humans or animals, and
consequently, no clinical trials or experimental data related to its use as a pharmaceutical agent
exist. The initial search results may have been confounded by similarly named pharmaceutical
products. For instance, "FlutiForm" is a combination medication for asthma containing
Fluticasone and Formoterol, and "Flumazenil" is a benzodiazepine antagonist[5][6][7][8][9]. It is
crucial to distinguish Flumetover from these therapeutic agents.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b136616?utm_src=pdf-interest
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.benchchem.com/product/b136616
http://www.bcpcpesticidecompendium.org/flumetover.html
https://pubchem.ncbi.nlm.nih.gov/compound/Flumetover
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/26UEP3Z5W8
https://www.benchchem.com/product/b136616
https://www.benchchem.com/product/b136616
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.youtube.com/watch?v=lSPLuvcH9RM
https://m.youtube.com/watch?v=7ylfwUHWjPc
https://en.wikipedia.org/wiki/Diazepam
https://medex.com.bd/brands/4863/pase-05-mg-tablet
https://my.clevelandclinic.org/health/articles/22857-gamma-aminobutyric-acid-gaba
https://www.benchchem.com/product/b136616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In summary, Flumetover is a fungicide developed for agricultural use to combat fungal
diseases in plants. It does not have any established therapeutic applications or targets in the
field of medicine. Therefore, a technical guide on its therapeutic targets cannot be provided.
Researchers and scientists are advised to consult agrochemical and pesticide resources for
information on the mechanism of action of Flumetover in its intended fungal targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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